4-[(4-methylphenyl)thio]-3,5-diphenyl-1H-pyrazole

• IUPAC Name: 4-(4-methylphenyl)sulfanyl-3,5-diphenyl-1H-pyrazole
• InChI: InChI=1S/C22H18N2S/c1-16-12-14-19(15-13-16)25-22-20(17-8-4-2-5-9-17)23-24-21(22)18-10-6-3-7-11-18/h2-15H,1H3,(H,23,24)
• InChI Key: IVMIWDUDLRHJGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC2=C(NN=C2C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H18N2S
• Molecular Weight: 342.5 g/mol

Description

4-[(4-methylphenyl)thio]-3,5-diphenyl-1H-pyrazole, also known as MPTP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

4-[(4-methylphenyl)thio]-3,5-diphenyl-1H-pyrazole is believed to exert its effects by inhibiting mitochondrial complex I, leading to the generation of reactive oxygen species and oxidative stress. This can result in damage to cells and tissues, particularly in the brain, where it can lead to the death of dopaminergic neurons and the development of Parkinson's disease-like symptoms.
Biochemical and Physiological Effects:
4-[(4-methylphenyl)thio]-3,5-diphenyl-1H-pyrazole has been found to have a wide range of biochemical and physiological effects, including the induction of oxidative stress, inflammation, and apoptosis. In animal models, 4-[(4-methylphenyl)thio]-3,5-diphenyl-1H-pyrazole has been shown to cause motor deficits, cognitive impairments, and other neurological symptoms.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(4-methylphenyl)thio]-3,5-diphenyl-1H-pyrazole in lab experiments is its ability to induce Parkinson's disease-like symptoms in animal models, providing a valuable tool for studying the disease and testing potential treatments. However, 4-[(4-methylphenyl)thio]-3,5-diphenyl-1H-pyrazole can also be toxic to cells and tissues, and its effects can be difficult to control and replicate.

Future Directions

There are many potential future directions for research involving 4-[(4-methylphenyl)thio]-3,5-diphenyl-1H-pyrazole, including the development of new treatments for Parkinson's disease and other neurological disorders, the investigation of the role of oxidative stress in cancer biology, and the exploration of the anti-inflammatory properties of certain compounds. Additionally, further studies are needed to better understand the mechanisms of action of 4-[(4-methylphenyl)thio]-3,5-diphenyl-1H-pyrazole and to develop more effective and reliable methods for its use in scientific research.

Synthesis Methods

The synthesis of 4-[(4-methylphenyl)thio]-3,5-diphenyl-1H-pyrazole involves the reaction of 4-methylthiophenol with diphenylacetonitrile in the presence of a base such as potassium carbonate. The resulting intermediate is then cyclized with hydrazine hydrate to form the final product.

Scientific Research Applications

4-[(4-methylphenyl)thio]-3,5-diphenyl-1H-pyrazole has been used in a variety of scientific research applications, including studies of the central nervous system, cancer biology, and inflammation. In the field of neuroscience, 4-[(4-methylphenyl)thio]-3,5-diphenyl-1H-pyrazole has been used to induce Parkinson's disease-like symptoms in animal models, allowing researchers to study the underlying mechanisms of the disease and test potential treatments. 4-[(4-methylphenyl)thio]-3,5-diphenyl-1H-pyrazole has also been used as a tool for studying the role of oxidative stress in cancer biology and for investigating the anti-inflammatory properties of certain compounds.